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Compound of Interest

Compound Name: UAMC00039 dihydrochloride

Cat. No.: B1682055 Get Quote

Essential safety and logistical information for the proper handling, storage, and disposal of

UAMC00039 dihydrochloride, a potent dipeptidyl peptidase II (DPP-II) inhibitor. This guide

provides procedural, step-by-step guidance to ensure the safety of laboratory personnel and

the integrity of your research.

UAMC00039 dihydrochloride is a powerful research tool.[1][2][3] Adherence to proper safety

protocols is paramount to mitigate risks and ensure a safe laboratory environment. This

document outlines the necessary personal protective equipment (PPE), handling procedures,

storage conditions, and disposal methods.

Quantitative Safety and Physical Data
While specific occupational exposure limits have not been established for UAMC00039
dihydrochloride, the following table summarizes key safety and physical data.[4][5]
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Parameter Value Reference

GHS Hazard Statements

None assigned; however,

standard chemical handling

precautions should be

observed.

[1]

Precautionary Statements

P261: Avoid breathing

dust/fume/gas/mist/vapors/spr

ay. P280: Wear protective

gloves/protective clothing/eye

protection/face protection.

[1]

Acute Oral Toxicity

No signs of acute toxicity

observed at 2 mg/kg in animal

studies.

[1]

Molecular Weight 382.76 g/mol [2]

Solubility
Soluble to 100 mM in water

and DMSO.

Appearance Crystalline solid. [2]

Storage Temperature

Short-term (days to weeks): 0 -

4°C. Long-term (months to

years): -20°C.

[2]

Personal Protective Equipment (PPE)
A comprehensive approach to PPE is essential when handling UAMC00039 dihydrochloride.

The following PPE is mandatory to prevent skin and eye contact, as well as inhalation.

Recommended PPE:
Gloves: Nitrile gloves are recommended for their resistance to a wide range of chemicals.[6]

[7] Always inspect gloves for tears or punctures before use. If direct or prolonged contact is

anticipated, consider using thicker, chemical-resistant gloves.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 9 Tech Support

https://amp.chemicalbook.com/ChemicalProductProperty_EN_CB23037577.htm
https://amp.chemicalbook.com/ChemicalProductProperty_EN_CB23037577.htm
https://amp.chemicalbook.com/ChemicalProductProperty_EN_CB23037577.htm
https://www.medkoo.com/products/14162
https://www.medkoo.com/products/14162
https://www.medkoo.com/products/14162
https://www.benchchem.com/product/b1682055?utm_src=pdf-body
https://www.ecospill.com.au/how-to-choose-suitable-chemical-resistant-gloves/
https://ehs.berkeley.edu/glove-selection-guide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1682055?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Eye Protection: Chemical safety goggles or a face shield are required to protect against

splashes.

Lab Coat: A standard laboratory coat should be worn to protect street clothing and skin from

contamination.

Respiratory Protection: If working with the solid form for extended periods or in a poorly

ventilated area, a NIOSH-approved respirator may be necessary to avoid inhaling dust

particles.[1]
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PPE Workflow for Handling UAMC00039 Dihydrochloride
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Caption: PPE workflow from selection to post-handling procedures.
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Operational Plan: From Receipt to Disposal
A structured operational plan ensures safety and consistency in the handling of UAMC00039
dihydrochloride.

Receiving and Storage:
Upon receipt, verify the container's integrity.

Store the compound in a cool, dry, and dark place.[2]

For short-term storage, maintain a temperature of 0-4°C.[2]

For long-term storage, use a freezer at -20°C.[2]

Preparation of Solutions:
Handle the solid compound in a well-ventilated area or a chemical fume hood to avoid

inhalation of dust.

Use appropriate PPE as outlined above.

The compound is soluble in water and DMSO up to 100 mM.

In Case of a Spill:
Evacuate the immediate area.

Wear appropriate PPE, including respiratory protection.

For a solid spill, carefully sweep up the material and place it in a sealed container for

disposal. Avoid generating dust.

For a liquid spill, absorb with an inert material (e.g., vermiculite, sand) and place in a sealed

container for disposal.

Clean the spill area with a suitable solvent and then with soap and water.

Experimental Protocol: In Vivo Administration
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The following is a general protocol for the oral administration of UAMC00039 dihydrochloride
to rats, based on published research.[1] Researchers should adapt this protocol to their specific

experimental design and institutional guidelines.

Objective: To assess the in vivo effects of UAMC00039 dihydrochloride.

Materials:

UAMC00039 dihydrochloride

Vehicle (e.g., 2% Tween 80 in water)

Oral gavage needles

Appropriate animal model (e.g., Sprague-Dawley rats)

Procedure:

Preparation of Dosing Solution:

On the day of the experiment, prepare a fresh solution of UAMC00039 dihydrochloride in

the vehicle.

For a 2 mg/kg dose in a 250g rat, you would need 0.5 mg of the compound.

If the dosing volume is 5 mL/kg, the concentration of the solution should be 0.4 mg/mL.

Animal Handling:

Acclimate animals to the housing conditions and handling procedures before the

experiment.

Weigh each animal to determine the precise dosing volume.

Oral Administration:

Gently restrain the rat.

Insert the oral gavage needle carefully into the esophagus.
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Administer the calculated volume of the UAMC00039 dihydrochloride solution or vehicle

control.

Post-Administration Monitoring:

Observe the animals for any signs of acute toxicity or changes in behavior, respiration, or

other physiological parameters.[1]

Continue monitoring according to the experimental timeline.

Disposal Plan
Proper disposal of UAMC00039 dihydrochloride and associated waste is critical to prevent

environmental contamination.

Waste Segregation and Disposal:
Solid Waste: Unused or expired UAMC00039 dihydrochloride should be disposed of as

chemical waste.[8] Place the sealed container in a designated hazardous waste receptacle.

Liquid Waste: Solutions containing UAMC00039 dihydrochloride should be collected in a

clearly labeled, sealed waste container. Do not pour down the drain.[4]

Contaminated Labware: Disposable labware (e.g., pipette tips, tubes) that has come into

contact with the compound should be placed in a designated chemical waste container.[8]

Reusable glassware should be triple-rinsed with a suitable solvent, and the rinsate collected

as chemical waste before washing.[8]

Empty Containers: Triple-rinse empty containers with a suitable solvent.[8] Collect the rinsate

as chemical waste. The rinsed container can then be disposed of in the regular trash.[8]

All chemical waste should be disposed of through your institution's environmental health and

safety office or a licensed hazardous waste disposal company.[9]
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Caption: Logical flow for the safe disposal of UAMC00039 waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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